Cas no 5132-66-1 (27-HydroxyMangiferonic acid)

• Product Name: 27-HydroxyMangiferonic acid
• CAS No: 5132-66-1
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 836952
• PubChem ID: 45270932
• Update Time: 2025-04-19

27-HydroxyMangiferonic acid Chemical and Physical Properties

Names and Identifiers

• 27-HydroxyMangiferonic acid
• 1-(2-Chloroethyl)-3-(hydroxymethyl)-5-methoxy-2,6-dimethyl-1H-ind ole-4,7-dione
• CHEMBL563535
• (E,6R)-2-(hydroxymethyl)-6-[(1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-6-oxo-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]hept-2-enoic acid
• FS-9300
• AKOS040761040
• 5132-66-1
• (E,6R)-2-(hydroxymethyl)-6-((1S,3R,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-6-oxo-15-pentacyclo(9.7.0.01,3.03,8.012,16)octadecanyl)hept-2-enoic acid
• 27-Hydroxymangiferonate

• Inchi： 1S/C30H46O4/c1-19(7-6-8-20(17-31)25(33)34)21-11-13-28(5)23-10-9-22-26(2,3)24(32)12-14-29(22)18-30(23,29)16-15-27(21,28)4/h8,19,21-23,31H,6-7,9-18H2,1-5H3,(H,33,34)/b20-8+/t19-,21-,22+,23+,27-,28+,29-,30+/m1/s1
• InChI Key： VEPCBVRKVVOSDM-KCHVJCDVSA-N
• SMILES： O=C1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CC/C=C(/C(=O)O)\CO)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives